Cas no 1889640-82-7 (tert-butyl N-2-(methylamino)-1-phenylethylcarbamate)

• Product Name: tert-butyl N-2-(methylamino)-1-phenylethylcarbamate
• CAS No: 1889640-82-7
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 6397748
• PubChem ID: 74220322
• Update Time: 2025-10-12

tert-butyl N-2-(methylamino)-1-phenylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(methylamino)-1-phenylethylcarbamate
• tert-butyl N-[2-(methylamino)-1-phenylethyl]carbamate
• EN300-1876521
• SCHEMBL17497816
• 1889640-82-7

• Inchi： 1S/C14H22N2O2/c1-14(2,3)18-13(17)16-12(10-15-4)11-8-6-5-7-9-11/h5-9,12,15H,10H2,1-4H3,(H,16,17)
• InChI Key： DBTSLMGONFPIBQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)CNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-2-(methylamino)-1-phenylethylcarbamate

Comprehensive Overview of tert-butyl N-2-(methylamino)-1-phenylethylcarbamate (CAS No. 1889640-82-7)

tert-butyl N-2-(methylamino)-1-phenylethylcarbamate (CAS No. 1889640-82-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its carbamate and phenylethyl functional groups, serves as a critical intermediate in the development of bioactive molecules. Its unique structure, featuring a tert-butyl protecting group and a methylamino moiety, makes it invaluable for modulating drug solubility and stability. Researchers frequently explore its applications in peptide synthesis and prodrug design, aligning with the growing demand for targeted therapeutics.

The compound’s significance is further highlighted by its role in structure-activity relationship (SAR) studies, where it aids in optimizing pharmacokinetic properties. Recent trends in AI-driven drug discovery have amplified interest in such intermediates, as computational models prioritize scaffolds like tert-butyl N-2-(methylamino)-1-phenylethylcarbamate for virtual screening. Questions like "How does tert-butyl carbamate enhance drug bioavailability?" or "Applications of phenylethyl derivatives in CNS drugs" reflect common search queries, underscoring its relevance in modern medicinal chemistry.

From a synthetic perspective, CAS No. 1889640-82-7 is often prepared via Boc-protection strategies, a staple in organic synthesis. The tert-butyloxycarbonyl (Boc) group’s acid-labile nature allows for selective deprotection, enabling sequential reactions—a feature highly valued in multi-step synthesis. This adaptability resonates with laboratories focusing on high-throughput screening or fragment-based drug design, where modular building blocks are essential.

Environmental and regulatory considerations also shape its use. Unlike hazardous precursors, tert-butyl N-2-(methylamino)-1-phenylethylcarbamate is favored for its lower toxicity profile, aligning with green chemistry principles. Searches for "sustainable carbamate synthesis" or "non-toxic amine protectors" often lead to discussions about such derivatives, emphasizing their compatibility with EPA and REACH guidelines.

In summary, tert-butyl N-2-(methylamino)-1-phenylethylcarbamate exemplifies the intersection of innovation and practicality in chemical research. Its versatility in drug development, coupled with its alignment with cutting-edge technologies like machine learning in chemistry, ensures its continued prominence in scientific literature and industrial applications.